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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,4,5-Trifluorobenzoic Acid

This technical guide provides comprehensive data and experimental methodologies for

determining the melting and boiling points of 2,4,5-Trifluorobenzoic acid, a key intermediate

in the synthesis of pharmaceuticals, agrichemicals, and polymers. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physical Properties Data
The melting point of 2,4,5-Trifluorobenzoic acid has been reported within a range, which is

typical for organic compounds and can be influenced by purity. The boiling point data is not

consistently available in the literature.

Physical Property Value (°C)

Melting Point 94 - 96[1][2]

98 - 101[3]

101 - 102[4]

Boiling Point Not available[3]
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The determination of melting and boiling points are fundamental techniques for the

characterization and purity assessment of chemical compounds.[5] The presence of impurities

typically leads to a depression of the melting point and a broadening of its range.[5]

Melting Point Determination
A common and effective method for determining the melting point of a solid organic compound

like 2,4,5-Trifluorobenzoic acid is the capillary tube method, often performed using a Mel-

Temp apparatus or a Thiele tube setup.

Apparatus and Materials:

Mel-Temp apparatus or Thiele tube

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

2,4,5-Trifluorobenzoic acid sample

Mortar and pestle or spatula for powdering the sample

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the crystalline 2,4,5-Trifluorobenzoic acid is finely

powdered to ensure uniform heating.[6]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

achieving a sample depth of 2-3 mm.[5][7]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then inserted into the heating

block of a Mel-Temp apparatus or an oil-filled Thiele tube.[6]
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Approximate Determination (Fast Run): The apparatus is heated at a relatively fast rate (5-10

°C per minute) to quickly determine an approximate melting range. This provides a target for

a more accurate measurement.[5]

Accurate Determination (Slow Run): A fresh sample is prepared and the apparatus is allowed

to cool to at least 20 °C below the approximate melting point. The sample is then heated

slowly, at a rate of about 2 °C per minute, as the temperature approaches the expected

melting point.[5]

Data Recording: Two temperatures are recorded to define the melting range:

The temperature at which the first drop of liquid appears.

The temperature at which the last crystal of the solid melts completely.[5] A narrow melting

range (typically 0.5-2.0 °C) is indicative of a pure compound.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. A common method for its determination on a small scale

involves using a Thiele tube.[8]

Apparatus and Materials:

Thiele tube

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Liquid sample

Heat source (Bunsen burner)

Liquid paraffin or mineral oil
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Procedure:

Sample Preparation: A small amount (a few milliliters) of the liquid is placed into a small test

tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[8][9]

Apparatus Assembly: The test tube is attached to a thermometer and immersed in the oil of a

Thiele tube.[8]

Heating: The side arm of the Thiele tube is gently heated. This design allows convection

currents to maintain a uniform temperature throughout the oil bath without stirring.[8]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit.

As the liquid's boiling point is reached, a continuous and rapid stream of bubbles will emerge

from the capillary tube's open end.[9]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the stream of bubbles stops and the liquid is drawn

back into the capillary tube.[8][9] This temperature is recorded along with the atmospheric

pressure.

Visualized Workflow
The following diagram illustrates the standardized workflow for determining the melting point of

a solid organic compound using the capillary method.
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Caption: Workflow for experimental melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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